3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-cyclohexylurea

• IUPAC Name: 1-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-3-cyclohexylurea
• InChI: InChI=1S/C23H27N3O2/c27-22(17-8-3-1-4-9-17)26-15-7-10-18-16-20(13-14-21(18)26)25-23(28)24-19-11-5-2-6-12-19/h1,3-4,8-9,13-14,16,19H,2,5-7,10-12,15H2,(H2,24,25,28)
• InChI Key: LBCZEHCQTNQKTM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

The compound “3-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-cyclohexylurea” is a complex organic molecule. It contains a benzoyl group attached to a tetrahydroquinoline, which is further attached to a cyclohexylurea group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydroquinoline ring system is a common motif in many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzoyl group, tetrahydroquinoline ring, and cyclohexylurea group could all potentially undergo various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple ring systems could impact its solubility and stability.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures.